Cas no 1361547-93-4 (4-Iodo-3-(2,3,4-trichlorophenyl)pyridine)

• Product Name: 4-Iodo-3-(2,3,4-trichlorophenyl)pyridine
• CAS No: 1361547-93-4
• MF: C₁₁H₅Cl₃IN
• MW: 384.427572011948
• CID: 4967682
• Update Time: 2025-08-05

4-Iodo-3-(2,3,4-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-(2,3,4-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl3IN/c12-8-2-1-6(10(13)11(8)14)7-5-16-4-3-9(7)15/h1-5H
• InChI Key： TZDPUHHZVAUZTJ-UHFFFAOYSA-N
• SMILES： IC1C=CN=CC=1C1C=CC(=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 5
• Topological Polar Surface Area: 12.9

Additional information on 4-Iodo-3-(2,3,4-trichlorophenyl)pyridine

Research Briefing on 4-Iodo-3-(2,3,4-trichlorophenyl)pyridine (CAS: 1361547-93-4)

The compound 4-Iodo-3-(2,3,4-trichlorophenyl)pyridine (CAS: 1361547-93-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 4-Iodo-3-(2,3,4-trichlorophenyl)pyridine, which make it a promising candidate for targeting specific biological pathways. The presence of the iodine atom at the 4-position and the trichlorophenyl group at the 3-position of the pyridine ring contribute to its distinct electronic and steric properties, enabling selective interactions with biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of 4-Iodo-3-(2,3,4-trichlorophenyl)pyridine derivatives. The study demonstrated that modifications to the pyridine core could enhance binding affinity to target proteins, particularly those involved in inflammatory and oncogenic pathways. The compound exhibited notable inhibitory activity against kinases such as JAK2 and BTK, suggesting its potential as a lead compound for developing kinase inhibitors.

Another key finding comes from a preclinical investigation published in Bioorganic & Medicinal Chemistry Letters, which evaluated the compound's pharmacokinetic properties. The study reported that 4-Iodo-3-(2,3,4-trichlorophenyl)pyridine displayed favorable metabolic stability and moderate oral bioavailability in rodent models, making it a viable candidate for further drug development. However, challenges such as solubility and off-target effects were noted, necessitating further structural optimization.

Emerging research also suggests potential applications of this compound in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience investigated its ability to modulate glutamate receptors, which are implicated in conditions like Alzheimer's disease. Preliminary results indicated that the compound could attenuate excitotoxicity by selectively antagonizing NMDA receptors, though additional in vivo studies are required to validate these findings.

In summary, 4-Iodo-3-(2,3,4-trichlorophenyl)pyridine (CAS: 1361547-93-4) represents a versatile scaffold with promising therapeutic potential across multiple disease areas. Ongoing research aims to address its limitations and explore novel derivatives to optimize efficacy and safety profiles. The compound's unique chemical properties and biological activities position it as a valuable tool for future drug discovery efforts.